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Compound of Interest

Compound Name: Mibefradil dihydrochloride hydrate

Cat. No.: B12060470

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of Mibefradil
dihydrochloride hydrate in cell culture experiments. Mibefradil is a potent calcium channel
blocker with moderate selectivity for T-type over L-type Ca2+ channels, and it has also been
shown to inhibit Orai channels.[1][2][3] These characteristics make it a valuable tool for
investigating the role of calcium signaling in various cellular processes, including proliferation,
apoptosis, and cell cycle progression.[3]

Data Presentation

The following table summarizes the key quantitative data for Mibefradil dihydrochloride
hydrate.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12060470?utm_src=pdf-interest
https://www.benchchem.com/product/b12060470?utm_src=pdf-body
https://www.benchchem.com/product/b12060470?utm_src=pdf-body
https://www.tocris.com/products/mibefradil-dihydrochloride_2198
https://hellobio.com/mibefradil-dihydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6780027/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6780027/
https://www.benchchem.com/product/b12060470?utm_src=pdf-body
https://www.benchchem.com/product/b12060470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property

Value

Source

Molecular Weight

568.56 g/mol (anhydrous

basis)

[1]

Solubility in DMSO

Up to 100 mM (56.86 mg/mL)

[1](2]

Solubility in Water

Up to 50 mM (28.43 mg/mL)

[1](2]

Insolubility Absolute Ethanol

IC50 (T-type Ca2+ channels) 2.7 uM [1][4]15]
IC50 (L-type Ca2+ channels) 18.6 uM [1][4][5]
IC50 (Orail channels) 52.6 uM [3]
IC50 (Orai2 channels) 14.1 uyM [3]
IC50 (Orai3 channels) 3.8 uM [3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Mibefradil
dihydrochloride hydrate in DMSO.

Materials:

Mibefradil dihydrochloride hydrate powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:
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» Weighing the Compound: Accurately weigh out 5.69 mg of Mibefradil dihydrochloride
hydrate powder using a calibrated analytical balance.

e Dissolution: Add 1 mL of cell culture grade DMSO to the powder.

» Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle
warming to 37°C can be used to aid dissolution if necessary.

 Sterilization (Optional): If required, filter the stock solution through a 0.22 um syringe filter
into a sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.[5] Store the aliquots at -20°C for
up to one month or at -80°C for up to six months.[4]

Treatment of Cultured Cells

This protocol provides a general guideline for treating cultured cells with Mibefradil
dihydrochloride hydrate. The final concentration and incubation time should be optimized for
each cell line and experimental design.

Materials:

o Cultured cells in appropriate cell culture plates or flasks

o Complete cell culture medium

e 10 mM Mibefradil dihydrochloride hydrate stock solution (prepared as described above)
Procedure:

o Cell Seeding: Seed cells at the desired density in a culture plate and allow them to adhere
and grow overnight.

o Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM
Mibefradil dihydrochloride hydrate stock solution at room temperature.
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« Dilution: Prepare the final working concentration of Mibefradil by diluting the stock solution in
complete cell culture medium. For example, to prepare a 10 uM working solution in 10 mL of
medium, add 10 pL of the 10 mM stock solution to the medium.

o Note: It is crucial to ensure that the final concentration of DMSO in the cell culture medium
is non-toxic to the cells (typically < 0.1%).

o Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing the desired concentration of Mibefradil.

 Incubation: Incubate the cells for the desired period under standard cell culture conditions
(e.g., 37°C, 5% CO2).

o Downstream Analysis: Following incubation, proceed with the planned downstream assays
to evaluate the effects of Mibefradil on the cells.

Visualizations

The following diagrams illustrate the experimental workflow for preparing Mibefradil for cell
culture and its known signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Mibefradil dihydrochloride | CaV3.x Channels (T-type) | Tocris Bioscience [tocris.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12060470?utm_src=pdf-body-img
https://www.benchchem.com/product/b12060470?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/mibefradil-dihydrochloride_2198
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

2. Mibefradil dihydrochloride | Cav3 channel Blocker | Hello Bio [hellobio.com]

3. Mibefradil, a T-type Ca2+ channel blocker also blocks Orai channels by action at the
extracellular surface - PMC [pmc.ncbi.nim.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. shellchemtech.com [shellchemtech.com]
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Dihydrochloride Hydrate in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
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dihydrochloride-hydrate-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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